Cas no 952288-54-9 ((S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one)

(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one structure

952288-54-9 structure

Product Name:(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one

CAS No:952288-54-9

Molecular Formula:C₁₄H₁₉N₃O₃

Molecular Weight:277.318963289261

CID:854453

(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Properties

Names and Identifiers

- (S)-5-(aminomethyl)-3-(4-morpholinophenyl)oxazolidin-2-one
- (S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one
- (5S)-5-(Aminomethyl)-3-[4-(4-morpholinyl)phenyl]-2-oxazolidinone (ACI)
- (5S)-5-(Aminomethyl)-3-(4-morpholin-4-ylphenyl)-1,3-oxazolidin-2-one
- InChIKey： HZALKCNAYMXWQM-ZDUSSCGKSA-N
- Inchi： 1S/C14H19N3O3/c15-9-13-10-17(14(18)20-13)12-3-1-11(2-4-12)16-5-7-19-8-6-16/h1-4,13H,5-10,15H2/t13-/m0/s1
- SMILES： O=C1O[C@@H](CN)CN1C1C=CC(N2CCOCC2)=CC=1

(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	A616810-25mg	(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one	952288-54-9		25mg	$ 184.00	2023-09-08

(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Synthesis

Synthetic Circuit 1

556801-12-8

952288-54-9

Reaction Conditions

1.1 Reagents: Methylamine Solvents: Ethanol , Water ; reflux

Reference

: Green preparation of rivaroxaban

, China, , ,

Synthetic Circuit 2

348626-43-7

952288-54-9

Reaction Conditions

Reference

: Preparation of oxazolidinone derivatives as anticoagulants

, Japan, , ,

Synthetic Circuit 3

348626-43-7

952288-54-9

Reaction Conditions

Reference

: Preparation of substituted oxazolidinones for use in treatment of disorders associated with blood coagulation

, United States, , ,

Synthetic Circuit 4

952288-54-9

Reaction Conditions

Reference

: An Efficient Synthesis of Rivaroxaban

Lin, Xiaoyu; Li, Nanlian; Zhu, Chenlong; Sun, Bingfeng, ChemistrySelect, 2023, 8(4),

(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Raw materials

(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Preparation Products

(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one (952288-54-9)

(S)-5-Aminomethyl-3-(4-morpholinophenyl)-1,3-oxazolidin-2-one Related Literature

1. Bibliography on metals in foods and biological materials

Analyst, 1941,66, 196b-202
2. Molecular modelling of the incorporation of habit modifying additives: α-glycine in the presence of l-alanine

Robert B. Hammond,Vasuki Ramachandran,Kevin J. Roberts CrystEngComm, 2011,13, 4935-4944
3. Etching of glass microchips with supercritical water†

Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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J. Mater. Chem. C, 2014,2, 9554-9554
5. Ag+-sensitized lanthanide luminescence in Ln3+ post-functionalized metal–organic frameworks and Ag+ sensing†

Ji-Na Hao,Bing Yan J. Mater. Chem. A, 2015,3, 4788-4792
6. Photoinduced bending behavior of crosslinked liquid-crystalline polymer films with a long spacer

Yuanyuan Zhang,Jixiang Xu,Futao Cheng,Ruoyuan Yin,Chu-Chun Yen,Yanlei Yu J. Mater. Chem., 2010,20, 7123-7130
7. Aluminum complexes with Schiff base bridged bis(indolyl) ligands: synthesis, structure, and catalytic activity for polymerization of rac-lactide†

Yun Wei,Lulu Song,Ling Jiang,Zeming Huang,Qingbing Yuan,Xiaolong Mu,Xiancui Zhu,Shuangliu Zhou Dalton Trans., 2019,48, 15290-15299
8. Back cover

J. Mater. Chem. C, 2013,1, 4291-4292
9. Amino-PAHs activated Nrf2/ARE anti-oxidative defense system and promoted inflammatory responses: the regulation of PI3K/Akt pathway

Meiying Wu,Yuting Jiang,Mingyuan Liu,Yu Shang,Jing An Toxicol. Res., 2018,7, 465-472
10. Highly stable noble metal nanoparticles dispersible in biocompatible solvents: synthesis of cationic phosphonium gold nanoparticles in water and DMSO

Yon Ju-Nam,Wanisa Abdussalam-Mohammed Faraday Discuss., 2016,186, 77-93

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